1-(2,3-Dimethoxyphenyl)-3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)urea

• IUPAC Name: 1-(2,3-dimethoxyphenyl)-3-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)urea
• InChI: InChI=1S/C15H14N4O4S/c1-21-11-5-3-4-10(12(11)22-2)16-14(20)17-15-19-18-13(23-15)9-6-7-24-8-9/h3-8H,1-2H3,(H2,16,17,19,20)
• InChI Key: YGTOQJHECPYDQU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)NC(=O)NC2=NN=C(O2)C3=CSC=C3
• Molecular Formula: C15H14N4O4S
• Molecular Weight: 346.4 g/mol
• CAS No.: 1251686-34-6

Description

1-(2,3-Dimethoxyphenyl)-3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)urea is a useful research compound. Its molecular formula is C15H14N4O4S and its molecular weight is 346.36. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anti-Proliferative Activities

Compounds structurally related to 1-(2,3-Dimethoxyphenyl)-3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)urea have been synthesized and evaluated for their antimicrobial and anti-proliferative activities. These compounds displayed significant in vitro inhibitory activity against pathogenic Gram-positive and Gram-negative bacteria, as well as the yeast-like pathogenic fungus Candida albicans. Additionally, their anti-proliferative activity was evaluated against various cancer cell lines, including prostate cancer (PC3), human colorectal cancer (HCT-116), human hepatocellular carcinoma (HePG-2), human epithelioid carcinoma (HeLa), and human breast cancer (MCF7) cell lines, demonstrating potential for cancer research and therapeutic applications (Al-Wahaibi et al., 2021).

Biological Activity of Urea and Thiourea Derivatives

Research on urea, thiourea, and oxadiazole compounds has highlighted their varied biological activities, including anti-inflammatory, antiviral, analgesic, fungicidal, herbicidal, diuretic, antihelminthic, antitumor, and antimicrobial activities. This illustrates the broad spectrum of scientific research applications for compounds with these functionalities, indicating potential areas of study for related compounds in the development of new therapeutic agents and agrochemical products (Ölmez & Waseer, 2020).

Synthesis and Cytotoxicity of Asymmetric Ureas and Thioureas

Another study focused on the synthesis of N-3,3-diphenylpropyl-N-(p-X-benzyl)-N'-phenylureas and thioureas, evaluating their cytotoxic effects against Ehrlich carcinoma and K562 human leukemia cells. Additionally, their activity in inhibiting DNA topoisomerases I and II-alpha was tested, demonstrating their potential in the development of anticancer drugs (Esteves-Souza et al., 2006).